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Compound Focus: Ethacridine

CAS No.: 442-16-0

Cat. No.: S527491

Ethacridine lactate monohydrate has two primary established uses and one recently discovered molecular

mechanism, supported by the following quantitative data:

Activity/Application Key Findings Experimental Data

| Antiseptic Activity | Effective against Gram-positive bacteria, with lower efficacy against Gram-negative
strains [1] [2]. | MIC for S. aureus (including MRSA): 100-200 pg/mL [2] MIC for E. coli: 200-800
pug/mL [2] MIC for P. vulgaris & P. mirabilis: >1,600 pg/mL [2] | | Abortifacient Use | Used for second-
trimester labor induction; considered safer than hypertonic saline [1]. | Dose/Route: Up to 150 ml of a 0.1%
solution, instilled extra-amniotically [1] Onset of Action: Labor typically ensues in 20-40 hours [1] | |
PARG Inhibition | Identified as an inhibitor of Poly(ADP-ribose) glycohydrolase (PARG), a potential
therapeutic target [2]. | Research use as a biochemical tool to study PARG-related pathways [2] |

Experimental Protocols

For researchers aiming to work with this compound, here are detailed methodologies for key experiments

based on the cited literature.

Antibacterial Susceptibility Testing (MIC Determination)

© 2026 Smolecule. All rights reserved. 1/4 Tech Support


https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://www.smolecule.com/products/s527491?utm_src=pdf-interest
https://www.smolecule.com/products/s527491?utm_src=pdf-body
https://en.wikipedia.org/wiki/Ethacridine_lactate
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://en.wikipedia.org/wiki/Ethacridine_lactate
https://en.wikipedia.org/wiki/Ethacridine_lactate
https://en.wikipedia.org/wiki/Ethacridine_lactate
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://www.medchemexpress.com/Ethacridine-lactate-monohydrate.html?srsltid=AfmBOorxPuDKsiRCWP3xEy5oKtwvhPiwL9O64JyLcUgI5qe7HKJ9m8pg
https://www.smolecule.com/products/s527491?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

This protocol determines the Minimum Inhibitory Concentration (MIC) of Ethacridine lactate monohydrate

against bacterial strains [2].

e Stock Solution Preparation: Dissolve Ethacridine lactate monohydrate in DMSO or water to create
a high-concentration stock solution (e.g., 10 mg/mL). Filter-sterilize if dissolved in water [2].

¢ Broth Dilution: Perform serial two-fold dilutions of the stock solution in a suitable sterile broth
medium (e.g., Mueller-Hinton Broth) in a 96-well microtiter plate.

¢ Inoculation: Inoculate each well with a standardized bacterial suspension, adjusted to a
concentration of approximately 5 x 105> CFU/mL.

¢ Incubation & Reading: Incubate the plate at 37°C for 16-20 hours. The MIC is defined as the
lowest concentration of the compound that completely prevents visible growth [2].

PARG Inhibition Assay

This outlines a general approach for studying its PARG inhibitory activity, which is typically measured using

specialized biochemical kits.

¢ Reaction Setup: Prepare the PARG enzyme reaction according to the commercial assay kit
instructions. This usually includes a buffer, the PARG enzyme, and a poly(ADP-ribose) substrate.

e Compound Addition: Add Ethacridine lactate monohydrate to the reaction mixture at varying
concentrations. Include a control without the inhibitor.

¢ Incubation: Allow the reaction to proceed for a specified time at a controlled temperature (e.g., 30-
37°C).

e Detection & Analysis: Stop the reaction and measure the product formation. Detection methods
depend on the kit (e.g., colorimetric, fluorometric). Plot the inhibition data to calculate the ICso value

[2].

Research Workflow & Signaling Pathway

The following diagram illustrates the experimental workflow for investigating Ethacridine lactate

monohydrate's antibacterial and PARG inhibition activities, integrating the protocols above.

This workflow outlines the parallel paths for investigating the antibacterial and PARG inhibition activities of

Ethacridine lactate monohydrate [2].
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Application in Drug Development

While the search results do not contain specific PK/PD (Pharmacokinetics/Pharmacodynamics) data for
Ethacridine lactate monohydrate, its recent identification as a PARG inhibitor highlights its potential in

modern drug discovery [2]. In such contexts, PKPD modeling is a critical tool that integrates:

e Pharmacokinetics (PK): How the body absorbs, distributes, metabolizes, and excretes a drug [3] [4].
e Pharmacodynamics (PD): The biological effects of the drug, such as its mechanism of action and
efficacy [3] [4].

This modeling approach is indispensable for optimizing molecular design, predicting human doses from
preclinical studies, and accelerating clinical development [3]. For a novel target like PARG, establishing a
PKPD model would be a crucial step in translating the initial findings for Ethacridine lactate monohydrate

into a viable therapeutic strategy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no
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warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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